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Compound of Interest

Compound Name: 3',5'-Dimethoxybiphenyl-3-ol

Cat. No.: B3290886

Technical Data Sheet: 3',5'-Dimethoxybiphenyl-3-
ol

For Researchers, Scientists, and Drug Development Professionals

This document provides essential physicochemical data for 3',5'-Dimethoxybiphenyl-3-ol, a
biphenyl derivative with potential applications in organic synthesis and medicinal chemistry.
The information presented herein is crucial for researchers engaged in compound
characterization, reaction stoichiometry, and analytical method development.

Physicochemical Properties

The molecular formula and molecular weight of 3',5'-Dimethoxybiphenyl-3-ol have been
determined based on its chemical structure. As an isomer of 3,5-dimethoxybiphenyl-4-ol, it
shares the same molecular formula and a virtually identical molecular weight[1].

Parameter Value
Molecular Formula C14H1403
Molecular Weight 230.26 g/mol

Structural Information
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The chemical structure of 3',5'-Dimethoxybiphenyl-3-ol consists of a biphenyl core. One
phenyl ring is substituted with a hydroxyl group at the 3-position, while the second phenyl ring
bears two methoxy groups at the 3'- and 5'-positions.

Experimental Protocols

Detailed experimental protocols for the synthesis and characterization of biphenyl derivatives
can be extensive and are best referenced from peer-reviewed chemical literature. The
synthesis of similar compounds often involves cross-coupling reactions, such as the Suzuki or
Negishi coupling, between appropriately substituted phenylboronic acids (or esters) and phenyl
halides.

General Workflow for Synthesis and Characterization:

Synthesis

Starting Materials
(e.g., boronic acid and halide)

'

Cross-Coupling Reaction
(e.g., Suzuki Coupling)

'

Work-up and Purification
(e.g., Extraction, Chromatography)

Characterization

Spectroscopic Analysis
(NMR, IR, Mass Spectrometry)

'

Purity Assessment
(HPLC, Elemental Analysis)
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Caption: A generalized workflow for the synthesis and characterization of biphenyl compounds.

Logical Relationship of Physicochemical
Parameters

The determination of the molecular weight of a compound is directly dependent on its
molecular formula, which is in turn derived from its structural formula.
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(3',5'-Dimethoxybiphenyl-3-ol) (C14H1403) (230.26 g/mol)
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Caption: The logical flow from chemical structure to molecular weight determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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